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Compound of Interest

Compound Name: Diethyl allylphosphonate

Cat. No.: B092648 Get Quote

An In-depth Technical Guide to Diethyl
Allylphosphonate
CAS Number: 1067-87-4

Synonyms: 2-Propenyl-phosphonic acid diethyl ester, 3-diethoxyphosphorylprop-1-ene

This technical guide provides comprehensive safety and handling information for diethyl
allylphosphonate, intended for researchers, scientists, and professionals in drug development

and other scientific fields.

Physicochemical Properties
The fundamental physical and chemical properties of diethyl allylphosphonate are

summarized below.
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Property Value Reference

Molecular Formula C₇H₁₅O₃P [1]

Molecular Weight 178.17 g/mol [1]

Appearance
Colorless to Almost Colorless

Clear Liquid
[2]

Boiling Point
46 °C at 0.35 mmHg102 °C at

18 mmHg
[1]

Density 1.022 g/mL [1]

Refractive Index (n20/D) 1.4340 [1]

Flash Point 106 °C (222.8 °F) [2]

Solubility No data available

Hazard Identification and Safety Data
Diethyl allylphosphonate is classified as a hazardous substance. The following tables

summarize its hazard classifications and associated precautionary statements.

GHS Hazard Classification:

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific Target Organ Toxicity - Single Exposure

(Respiratory System)
3

Hazard and Precautionary Statements:
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Code Statement

H315 Causes skin irritation.[3]

H319 Causes serious eye irritation.[3]

H335 May cause respiratory irritation.[3]

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[3]

P264 Wash skin thoroughly after handling.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P302 + P352 IF ON SKIN: Wash with plenty of water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.[2]

P405 Store locked up.[3]

Experimental Protocols
a. Handling and Storage:

Handling: Use only in a well-ventilated area.[2] Wear appropriate personal protective

equipment (PPE), including safety glasses with side-shields, chemical-resistant gloves (e.g.,

nitrile rubber), and a lab coat.[2] Avoid contact with skin, eyes, and clothing.[2] Avoid

breathing vapors or mist.[3] Wash hands thoroughly after handling.[3]
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Storage: Keep container tightly closed in a dry and well-ventilated place.[2] Store in a cool

place, recommended below 15°C. The storage class code is 10 - Combustible liquids.

b. First-Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2][3]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.[2][3]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2][3]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2][3]

c. Disposal Considerations:

Dispose of contents and container in accordance with local, regional, national, and international

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Safety Information Workflow
The following diagram illustrates the logical flow of safety information and response procedures

for diethyl allylphosphonate.
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Hazard Identification Prevention Response

Storage & Disposal

H315: Skin Irritation P280: Wear PPE

H319: Eye Irritation

H335: Respiratory Irritation P261: Avoid Breathing Vapors P304+P340: InhalationIf inhaled

P264: Wash Hands

P302+P352: Skin ContactIf on skin

P305+P351+P338: Eye ContactIf in eyes P312: Get Medical Advice

P405: Store Locked Up Dispose Responsibly

Click to download full resolution via product page

Caption: Safety information workflow for diethyl allylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092648#diethyl-allylphosphonate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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